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Compound of Interest

Compound Name: Germanium-73

Cat. No.: B084798

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear stability and intrinsic
properties of the Germanium-73 (73Ge) isotope. The information is curated for professionals in
research and development who require precise data on this stable nuclide.

Germanium-73 is one of the five naturally occurring isotopes of germanium.[1] Unlike its
radioisotope counterparts, 73Ge is a stable nuclide and does not undergo radioactive decay,
hence it does not have a characteristic half-life or decay mode in its ground state.[2][3][4] Its
stability makes it a valuable subject of study in various scientific fields, particularly in materials
science and nuclear magnetic resonance (NMR) spectroscopy.[3][5]

Core Nuclear and Physical Properties

The fundamental nuclear and physical characteristics of Germanium-73 are summarized in the
table below. This data is essential for a range of applications, from theoretical modeling to the
design of experiments involving this isotope.
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Property Value
Stability Stable
Half-life Stable
Decay Mode Not Applicable (Stable)

Natural Abundance

7.73% - 7.76%

Atomic Mass

72.9234589 u - 72.9234626 u

Nuclear Spin (1)

9/2

Magnetic Dipole Moment (u)

-0.87824(5) uN to -0.8794677 UN

Quadrupole Moment (Q)

-0.173 barn to -0.196 barn

g-factor

-0.1954373

Binding Energy

8.705049 MeV

Mass Excess

-71.297534 MeV

Neutron Number (N)

41

Proton Number (2)

32

Experimental Determination of Nuclear Properties

The characterization of the nuclear properties of a stable isotope like Germanium-73

predominantly relies on spectroscopic techniques, with Nuclear Magnetic Resonance (NMR)

spectroscopy being the most prominent.

Germanium-73 NMR Spectroscopy

73Ge is the only NMR-active nucleus of germanium, making NMR an indispensable tool for

studying its local chemical and physical environment.[5] However, several intrinsic properties of

73Ge present challenges to this technique:

e Low Gyromagnetic Ratio: This leads to a lower resonance frequency and reduced sensitivity.

[6]
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» Low Natural Abundance: At approximately 7.73%, the low prevalence of 73Ge necessitates
sensitive equipment or isotopic enrichment.[5][6]

o Large Quadrupole Moment: As a quadrupolar nucleus (spin | > 1/2), 73Ge interacts with local
electric field gradients, which can lead to significant line broadening in the NMR spectrum.[6]

[7]

Despite these challenges, advancements in high-field NMR have made the acquisition of
interpretable spectra feasible, providing valuable structural information.[6][8]

Methodology for 73Ge Solid-State NMR at Ultrahigh Magnetic Fields:

The experimental workflow for acquiring 73Ge solid-state NMR data typically involves the use
of ultrahigh-field magnets (e.g., 21.1 T) to enhance sensitivity and resolution.[9] Techniques
such as the Quadrupolar Carr-Purcell Meiboom-Gill (QCPMG) sequence are employed to
further improve the signal-to-noise ratio for broad powder patterns.[9] For materials with high
symmetry at the germanium site, Magic Angle Spinning (MAS) can be used to average
anisotropic interactions and obtain sharper resonance lines.[9]

Visualizing Experimental and Conceptual
Frameworks

The following diagrams illustrate the general workflow for NMR analysis and the concept of
nuclear isomerism, which is relevant to the excited states of 73Ge.
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General Workflow for 73Ge NMR Spectroscopy
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Caption: General workflow for 73Ge NMR spectroscopy.
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Nuclear Isomers of Germanium-73

While the ground state of 73Ge is stable, it possesses nuclear isomers, which are metastable
excited states of the nucleus. These isomers do decay and have specific half-lives. For
instance, a known isomer of 73Ge has an excitation energy of 13.2845(15) keV and a half-life
of 0.499(11) seconds.[2] Another isomer exists at 66.725(9) keV with a half-life of 499(11)
milliseconds.[2] The decay of these metastable states can be studied using specialized
detector setups.[10][11]

Decay of 73Ge Nuclear Isomers
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Caption: Decay of 73Ge nuclear isomers.

In conclusion, Germanium-73 is a stable isotope with well-characterized nuclear properties. Its
utility in scientific research, particularly in the realm of solid-state NMR, continues to expand
with technological advancements. The data and methodologies presented in this guide offer a
foundational understanding for professionals engaging with this versatile isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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